Cas no 223605-18-3 (Cyclohexanol,4-(1-piperazinyl)-, trans-)

Cyclohexanol,4-(1-piperazinyl)-, trans- structure
223605-18-3 structure
Product Name:Cyclohexanol,4-(1-piperazinyl)-, trans-
CAS No:223605-18-3
MF:C10H20N2O
MW:184.278602600098
CID:244594
PubChem ID:21256600
Update Time:2025-04-19

Cyclohexanol,4-(1-piperazinyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,4-(1-piperazinyl)-, trans-
    • TRANS-4-PIPERAZIN-1-YLCYCLOHEXANOL
    • Cyclohexanol, 4-(1-piperazinyl)-, trans- (9CI)
    • 1564338-26-6
    • Cyclohexanol,4-(1-piperazinyl)-,trans-(9ci)
    • XXJFHDNRNBKUIC-AOOOYVTPSA-N
    • 4-piperazin-1-ylcyclohexan-1-ol
    • CS-0447362
    • 223605-18-3
    • trans-4-Piperazin-1-yl-cyclohexanol
    • SCHEMBL3601262
    • cyclohexanol, 4-(1-piperazinyl)-, trans-
    • Cyclohexanol,4-(1-piperazinyl)-,cis-(9ci)
    • SB35570
    • 223605-17-2
    • SCHEMBL7897450
    • 4-Piperazin-1-yl-cyclohexanol
    • 4-(Piperazin-1-yl)cyclohexan-1-ol
    • CYCLOHEXANOL, 4-(1-PIPERAZINYL)-, CIS- (9CI)
    • cis-4-Piperizin-1-yl-cyclohexanol
    • XXJFHDNRNBKUIC-MGCOHNPYSA-N
    • cis-4-(Piperazin-1-yl)cyclohexanol
    • CHEMBL4092674
    • Cyclohexanol,4-(1-piperazinyl)-, cis-
    • SB35569
    • SCHEMBL22834986
    • SB33925
    • cis-4-Piperazin-1-yl-cyclohexanol
    • MDL: MFCD21607539
    • Inchi: 1S/C10H20N2O/c13-10-3-1-9(2-4-10)12-7-5-11-6-8-12/h9-11,13H,1-8H2
    • InChI Key: XXJFHDNRNBKUIC-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)N1CCNCC1

Computed Properties

  • Exact Mass: 184.1577
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.5
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